Cas no 1797328-52-9 (2,5-dichloro-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide)

• Product Name: 2,5-dichloro-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide
• CAS No: 1797328-52-9
• MF: C₁₅H₁₆Cl₂N₄O₂S
• MW: 387.284139633179
• CID: 5371943
• Update Time: 2025-06-11

2,5-dichloro-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-N-[[4-(1-pyrrolidinyl)-2-pyrimidinyl]methyl]benzenesulfonamide
• 2,5-dichloro-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C15H16Cl2N4O2S/c16-11-3-4-12(17)13(9-11)24(22,23)19-10-14-18-6-5-15(20-14)21-7-1-2-8-21/h3-6,9,19H,1-2,7-8,10H2
• InChI Key： LKQLMVPHFXHPJN-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=NC=CC(N3CCCC3)=N2)(=O)=O)=CC(Cl)=CC=C1Cl

Experimental Properties

• Density: 1.458±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 556.9±60.0 °C(Predicted)
• pka: 4.34±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,5-dichloro-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide

Introduction to 2,5-dichloro-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide (CAS No. 1797328-52-9)

2,5-dichloro-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide (CAS No. 1797328-52-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including a pyrimidine ring and a pyrrolidine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmacological studies.

The molecular structure of 2,5-dichloro-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide consists of a benzene ring substituted with two chlorine atoms at the 2 and 5 positions, a sulfonamide group, and a pyrimidine ring linked to a pyrrolidine moiety through a methyl group. This intricate structure contributes to its high affinity for specific biological targets, such as enzymes and receptors, which are crucial for various physiological processes.

Recent research has focused on the pharmacological properties of 2,5-dichloro-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide. Studies have shown that this compound exhibits potent inhibitory activity against specific kinases, which are key enzymes involved in cell signaling pathways. Kinase inhibitors are of great interest in the development of targeted therapies for various diseases, including cancer and inflammatory disorders.

In addition to its kinase inhibitory activity, 2,5-dichloro-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide has been investigated for its potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. These findings suggest that it may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 2,5-dichloro-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development as a drug candidate. The compound is well-absorbed after oral administration and has a reasonable half-life, allowing for sustained therapeutic effects.

Toxicity studies have indicated that 2,5-dichloro-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide is generally well-tolerated at therapeutic doses. However, like any new chemical entity (NCE), it is crucial to conduct comprehensive safety assessments to ensure its long-term use is safe and effective. Preclinical studies have not reported any significant adverse effects at relevant concentrations.

The synthesis of 2,5-dichloro-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide involves several steps and requires precise control over reaction conditions to achieve high yields and purity. The synthetic route typically starts with the preparation of the benzene sulfonamide intermediate, followed by the introduction of the pyrimidine and pyrrolidine moieties through sequential reactions. Optimizing these synthetic steps is crucial for large-scale production and commercialization.

In conclusion, 2,5-dichloro-N-{[4-(pyrrolidin-1-y l)pyrimidin - 2 - yl ] methyl } benzene - 1 - sulfon amide (CAS No. 1797328 - 52 - 9 ) represents a promising compound with diverse pharmacological activities. Its potential as a kinase inhibitor and anti-inflammatory agent makes it an attractive candidate for further preclinical and clinical development. Ongoing research aims to elucidate its mechanism of action and optimize its therapeutic potential for various diseases.